Cas no 2548995-44-2 (N-{1-[(2-chloro-6-fluorophenyl)methyl]piperidin-3-yl}cyclopropanesulfonamide)

• Product Name: N-{1-[(2-chloro-6-fluorophenyl)methyl]piperidin-3-yl}cyclopropanesulfonamide
• CAS No: 2548995-44-2
• MF: C₁₅H₂₀ClFN₂O₂S
• MW: 346.847905158997
• CID: 5310447
• PubChem ID: 154830003
• Update Time: 2025-05-26

N-{1-[(2-chloro-6-fluorophenyl)methyl]piperidin-3-yl}cyclopropanesulfonamide Chemical and Physical Properties

Names and Identifiers

• AKOS040723866
• N-{1-[(2-chloro-6-fluorophenyl)methyl]piperidin-3-yl}cyclopropanesulfonamide
• F6752-3451
• 2548995-44-2
• N-[1-[(2-Chloro-6-fluorophenyl)methyl]-3-piperidinyl]cyclopropanesulfonamide

• Inchi： 1S/C15H20ClFN2O2S/c16-14-4-1-5-15(17)13(14)10-19-8-2-3-11(9-19)18-22(20,21)12-6-7-12/h1,4-5,11-12,18H,2-3,6-10H2
• InChI Key： YCQHMUGRZUJAES-UHFFFAOYSA-N
• SMILES： C1(S(NC2CCCN(CC3=C(F)C=CC=C3Cl)C2)(=O)=O)CC1

Computed Properties

• Exact Mass: 346.0918049g/mol
• Monoisotopic Mass: 346.0918049g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 480
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 57.8Ų

Experimental Properties

• Density: 1.38±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 450.1±55.0 °C(Predicted)
• pka: 10.78±0.20(Predicted)

Additional information on N-{1-[(2-chloro-6-fluorophenyl)methyl]piperidin-3-yl}cyclopropanesulfonamide

Professional Introduction to N-{1-[(2-chloro-6-fluorophenyl)methyl]piperidin-3-yl}cyclopropanesulfonamide (CAS No. 2548995-44-2)

N-{1-[(2-chloro-6-fluorophenyl)methyl]piperidin-3-yl}cyclopropanesulfonamide, with the CAS number 2548995-44-2, is a sophisticated chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study for potential therapeutic applications.

The molecular structure of this compound features a cyclopropanesulfonamide moiety, which is known for its ability to enhance binding affinity and selectivity in drug design. The presence of a piperidine ring further contributes to its pharmacological profile, providing a favorable balance between solubility and metabolic stability. These structural elements make N-{1-[(2-chloro-6-fluorophenyl)methyl]piperidin-3-yl}cyclopropanesulfonamide an intriguing candidate for further exploration in medicinal chemistry.

One of the most compelling aspects of this compound is its potential in targeting specific biological pathways. Recent studies have highlighted the importance of fluorinated aromatic rings in enhancing the bioavailability and efficacy of pharmaceutical agents. The 2-chloro-6-fluorophenyl substituent in this molecule is particularly noteworthy, as it has been shown to improve metabolic stability and reduce off-target effects. This feature is crucial for developing drugs that are both effective and well-tolerated by patients.

In the context of contemporary pharmaceutical research, N-{1-[(2-chloro-6-fluorophenyl)methyl]piperidin-3-yl}cyclopropanesulfonamide represents a cutting-edge approach to addressing unmet medical needs. The cyclopropanesulfonamide scaffold has been increasingly utilized in the design of novel therapeutics due to its ability to modulate enzyme activity and receptor binding. For instance, studies have demonstrated its potential in inhibiting kinases and other enzymes involved in cancer progression. This makes it a valuable tool for developing targeted therapies that can selectively interact with disease-causing molecules.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions, have been employed to construct the complex framework of N-{1-[(2-chloro-6-fluorophenyl)methyl]piperidin-3-yl}cyclopropanesulfonamide. These methods not only enhance efficiency but also minimize unwanted byproducts, ensuring that the final product meets stringent quality standards.

Evaluation of the pharmacokinetic properties of this compound has revealed several promising characteristics. Its favorable solubility profile allows for easy formulation into various dosage forms, while its metabolic stability ensures prolonged half-life in vivo. These attributes are critical for developing drugs that can be administered orally or through other non-invasive routes. Additionally, preliminary toxicology studies suggest that N-{1-[(2-chloro-6-fluorophenyl)methyl]piperidin-3-yl}cyclopropanesulfonamide exhibits low toxicity at therapeutic doses, further supporting its potential as a lead compound for drug development.

The impact of fluorine atoms on the pharmacological properties of pharmaceutical agents cannot be overstated. The presence of fluorine in the 2-chloro-6-fluorophenyl group enhances lipophilicity and binding affinity, which are key factors in drug design. Recent advancements in computational chemistry have enabled researchers to predict these effects with greater accuracy, allowing for more rational drug design strategies. This computational approach has been instrumental in optimizing the structure of N-{1-[(2-chloro-6-fluorophenyl)methyl]piperidin-3-yl}cyclopropanesulfonamide to maximize its therapeutic potential.

In conclusion, N-{1-[(2-chloro-6-fluorophenyl)methyl]piperidin-3-yl}cyclopropanesulfonamide (CAS No. 2548995-44-2) is a highly promising compound with significant therapeutic implications. Its unique structural features, combined with recent advancements in synthetic and computational chemistry, make it an attractive candidate for further development. As research continues to uncover new applications for this molecule, it is likely to play a crucial role in the discovery and development of novel pharmaceuticals that address critical medical challenges.